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Overview of 6,6'-Dibromoindigo

6,6'-dibromoindigo, historically known as Tyrian purple or royal purple, is a natural dye and an organic

semiconductor. The table below summarizes its key properties [1] [2] [3].

Property Details for 6,6'-Dibromoindigo

IUPAC Name 6,6'-dibromo-2,2'-biindole-3,3'(1H,1'H)-dione [2]
CAS Number 19201-53-7 [2]

Molecular Formula C16HgBraN>0, [2]

Molecular Weight 420.055 g/mol [2] (420.060 g/mol also reported [3])
Appearance Purple solid [3]
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Property Details for 6,6'-Dibromoindigo

Density 1.932 g/cm? [2]

Boiling Point 486°C at 760 mmHg [2]

Flash Point 247.7°C [2]

Bandgap 1.8 eV [1]

HOMO/LUMO HOMO: -5.5 eV; LUMO: -3.7 eV (estimated from experimental data) [1]
Solubility Insoluble in most common organic solvents [4]

Semiconductor Balanced ambipolar (both p- and n-type) charge transport; good air-stability
Performance for n-channel operation [1]

Experimental Data for 6,6'-Dibromoindigo

Optoelectronic Performance in Transistors When fabricated into ambipolar organic phototransistors, 6,6'-

dibromoindigo demonstrates the following performance metrics under light illumination [1]:

Channel Type Photoresponsivity External Quantum Efficiency (EQE)
n-channel 10.3AW? 2437%
p-channel 55.4 mAW-1 13.1%

Spectral Characteristics

e UV-Vis Absorption: Features a broad absorption band from approximately 350 to 700 nm, with a
maximum in the visible region, contributing to its deep purple color [1] [4].

¢ FTIR Spectroscopy: Key characteristic peaks include N-H stretch around 3300 cm~* and C=0
stretch at 1630 cm~* [4].

e Raman Spectroscopy: The most prominent peak is the carbon-carbon double bond stretch at 1582
cm~* [4].
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Key Experimental Protocols

Here are the methodologies for key experiments involving 6,6'-dibromoindigo as reported in the literature.

1. Chemical Synthesis Protocol This is a multi-step synthesis based on a procedure from the literature [1].

¢ Step 1: Synthesis of 6-bromo-3-iodoindole
o Reaction: 6-bromoindole is reacted with iodine (I2), sodium hydroxide (NaOH), and potassium
iodide (KI) in methanol and water.
o Conditions: Stirred at room temperature for 3 hours.
o Work-up: The product precipitates out, is collected by filtration, and used directly in the next
step.
e Step 2: Synthesis of 3-acetoxy-6-bromoindole
o Reaction: The product from Step 1 reacts with silver acetate (AgOAC) in glacial acetic acid.
o Conditions: Stirred at 90°C for 2 hours.
o Purification: The crude product is purified by column chromatography (silica gel,
dichloromethane eluent).
e Step 3: Synthesis of 6,6'-dibromoindigo
o Reaction: The product from Step 2 is hydrolyzed with a 1M sodium hydroxide (NaOH) solution
in ethanol.
o Conditions: Stirred at room temperature for 3 hours.
o Work-up: The final purple solid precipitates, is collected by filtration, and washed with water
and cold ethanol.

2. Thin-Film Device Fabrication (for Transistors) This protocol describes how to create the active channel

layer for optoelectronic devices [1].

e Substrate Preparation: Use a silicon wafer with a 300 nm thermal SiO2 layer. Modify the SiO2
surface with an n-octadecyltrimethoxysilane (OTS) self-assembled monolayer to improve film
formation.

¢ Deposition: The 6,6'-dibromoindigo channel layer (30 nm thick) is deposited via thermal
evaporation under high vacuum (<5.0 x 10~° torr).

e Conditions: The substrate is held at 80°C during deposition, with a slow evaporation rate of 0.1-0.3
Als.

e Post-treatment: The film is thermally annealed at 100°C for 30 minutes in an inert nitrogen
atmosphere.

¢ Electrodes: Gold (Au) source-drain electrodes (40 nm thick) are thermally evaporated through a
shadow mask to define the transistor channel.
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3. Biosynthesis Workflow Identification A bacterial strain, Providencia rettgeri GS-2, was found to
selectively produce Tyrian purple when fed 6-bromotryptophan [5]. The following workflow was used to

identify and validate the responsible gene cluster.

Providencia rettgeri GS-2
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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